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Compound of Interest

Compound Name: Psoromic Acid

Cat. No.: B1678306 Get Quote

Essential Safety and Handling Guide for Psoromic
Acid
This guide provides crucial safety protocols and logistical information for the handling and

disposal of Psoromic Acid, tailored for researchers, scientists, and drug development

professionals. Following these procedures is essential for ensuring laboratory safety and

minimizing risks.

Hazard Identification and Classification
Psoromic Acid is classified with the following hazards:

Acute Oral Toxicity (Category 4): Harmful if swallowed.[1]

Acute and Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life with long-lasting

effects.[1]

Physical and Chemical Properties
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Property Value

Synonyms NSC 92186, Parellic Acid

Molecular Formula C18H14O8

Molecular Weight 358.302

Appearance Powder

Storage Temperature -20°C (as powder), -80°C (in solvent)[1][2]

Solubility
Soluble in Chloroform, Dichloromethane, Ethyl

Acetate, DMSO, Acetone[3]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against exposure. The following

equipment is mandatory when handling Psoromic Acid.
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PPE Category Item Specification

Eye Protection
Safety Goggles with Side-

Shields

Must meet American National

Standards Institute (ANSI) Z-

87 standards. A face shield

should be used in addition to

goggles when there is a high

risk of splashing.[1][4][5][6]

Hand Protection Protective Gloves

Nitrile or butyl rubber gloves

are recommended. Gloves

must be inspected before use

and changed regularly (every

30-60 minutes) or immediately

if contaminated or damaged.[1]

[2][4][7]

Body Protection Impervious Clothing/Lab Coat

A long-sleeved, impermeable

lab coat that closes in the back

is required.[1][8] For tasks with

a higher risk of splashes, a

chemically resistant apron or

suit should be worn.

Respiratory Protection Suitable Respirator

An N95 mask may be sufficient

for low-fume environments. For

situations with potential for

aerosol generation or in case

of spills, a full-face respirator

with an appropriate acid gas

cartridge is necessary.[1][2][4]

A proper fit test is essential.[4]

Operational Plans: Handling and Storage Protocols
Adherence to strict operational protocols is critical to prevent accidental exposure and

contamination.
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Safe Handling Procedures
Work Area Preparation: Always handle Psoromic Acid in a well-ventilated area, preferably

within a chemical fume hood.[1] Ensure an eye-wash station and safety shower are

accessible.[1]

Avoid Contamination: Do not eat, drink, or smoke in the laboratory where Psoromic Acid is

handled.[1]

Preventing Exposure: Avoid all direct contact with the skin and eyes.[2] Do not inhale dust or

aerosols.[1][2]

Post-Handling: Wash hands and any exposed skin thoroughly after handling the substance.

[1][2] Remove contaminated clothing immediately and wash it before reuse.[2]

Storage Plan
Container: Keep the container tightly sealed.[1][2]

Location: Store in a cool, dry, and well-ventilated area, away from direct sunlight and sources

of ignition.[1][2]

Temperature: For long-term storage, maintain a temperature of -20°C for the powder form

and -80°C when in solvent.[1][2]

Emergency and Disposal Plans
Immediate and appropriate action during an emergency is vital.

Emergency Procedures: Accidental Exposure
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Exposure Route Immediate Action

Eye Contact

Immediately flush eyes with large amounts of

water for at least 15 minutes, holding eyelids

apart.[1][2][9] Remove contact lenses if present

and easy to do.[1][2] Seek immediate medical

attention from a physician.[1][2]

Skin Contact

Remove all contaminated clothing immediately.

[2] Rinse the affected skin area thoroughly with

plenty of water.[1][2] Call a physician for

guidance.[1][2]

Inhalation

Move the individual to fresh air immediately.[1]

[2] If breathing is difficult, administer oxygen or

perform cardiopulmonary resuscitation (CPR) if

breathing has stopped. Avoid mouth-to-mouth

resuscitation.[1] Seek immediate medical

attention.[2]

Ingestion

Do NOT induce vomiting.[1][2] Wash out the

mouth with copious amounts of water.[1][2] If the

person feels unwell, call a poison center or a

physician immediately.[1]

Emergency Procedures: Spills and Fire
Spills:

Evacuate all non-essential personnel from the spill area.[1]

Ensure adequate ventilation.[1]

Wear full personal protective equipment, including respiratory protection.[1][2]

Contain the spill to prevent it from entering drains or water courses.[1][2]

For liquid spills, absorb with an inert, finely-powdered material like diatomite.[1] For solid

spills, carefully sweep or scoop up the material without creating dust.[2]
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Place the contained waste into a suitable, closed container for disposal.[2]

Decontaminate the spill area and any equipment used by scrubbing with alcohol.[1]

Fire:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[1][2]

Firefighter Protection: Firefighters must wear self-contained breathing apparatus (SCBA)

and full protective clothing.[1][2]

Hazards: Combustion may produce irritant fumes.[1]

Disposal Plan
Waste Disposal: Psoromic Acid and its containers must be disposed of as hazardous

waste.[1]

Procedure: Dispose of the contents and container at an approved waste disposal facility in

accordance with all local, state, and federal regulations.[1]

Environmental Precaution: Do not allow the substance to be released into the environment.

[1] Collect any spillage.[1]

Visual Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of Psoromic Acid,

from preparation to disposal.
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Preparation

Handling & Use

Post-Handling & Storage

Waste Disposal

Emergency Response

1. Don Full PPE
(Goggles, Gloves, Lab Coat, Respirator)

2. Prepare Ventilated Work Area
(Fume Hood)

3. Handle Psoromic Acid
(Avoid Contact & Inhalation)

Proceed with experiment

4. Decontaminate Work Surface

5. Store Securely
(-20°C Powder / -80°C Solvent)

6. Doff & Dispose of PPE Correctly

7. Wash Hands Thoroughly

8. Dispose of Waste
(Approved Hazardous Waste Plant)

EMERGENCY
(Spill, Exposure, Fire)

Spill Protocol First Aid Protocol Fire Protocol

Click to download full resolution via product page

Caption: Workflow for the safe handling of Psoromic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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